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Compound of Interest

Compound Name: CK2-IN-8

Cat. No.: B10812363 Get Quote

Essential Safety and Handling Guide for CK2-IN-
8
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the casein kinase 2 (CK2) inhibitor, CK2-IN-8. The

following procedures outline essential steps for safe handling, storage, personal protective

equipment (PPE), and disposal to ensure a secure laboratory environment.

I. Personal Protective Equipment (PPE)
When handling CK2-IN-8, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Body Area Recommended PPE Specifications

Eyes
Safety Goggles with side-

shields

Must be worn to protect

against splashes.

Face Face Shield
Recommended when there is

a potential for splashing.

Hands Protective Gloves
Chemical-resistant gloves are

required.

Body Impervious Clothing / Lab Coat
A lab coat or other impervious

clothing should be worn.

Respiratory Suitable Respirator

Use in a well-ventilated area. A

respirator may be necessary if

dust or aerosols are

generated.[1]

II. Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of CK2-IN-8 and ensuring a

safe laboratory environment.

Receiving and Storage:

Upon receiving CK2-IN-8, ensure the container is tightly sealed and stored in a cool, well-

ventilated area away from direct sunlight and ignition sources.[1]

Condition Temperature Duration

Powder -20°C As specified by the supplier.

In Solvent -80°C As specified by the supplier.

Handling:

Ventilation: Always handle CK2-IN-8 in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of dust or aerosols.[1]
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Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.

[1]

Hygiene: Do not eat, drink, or smoke in areas where CK2-IN-8 is handled. Wash hands

thoroughly after handling.[1]

III. Step-by-Step Disposal Plan
The disposal of CK2-IN-8 and any contaminated materials must be treated as hazardous

chemical waste. Adherence to institutional and local environmental regulations is mandatory.

Segregation: Collect all waste contaminated with CK2-IN-8, including unused compound,

solutions, and disposable labware (e.g., pipette tips, gloves), in a designated, clearly labeled,

and sealed hazardous waste container.

Labeling: Affix a hazardous waste label to the container immediately. The label must include

the full chemical name ("CK2-IN-8"), concentration (if in solution), and the date of

accumulation. Do not use abbreviations.

Storage of Waste: Store the sealed waste container in a designated, secure, and well-

ventilated area with secondary containment to prevent spills.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal service to schedule a pickup.

IV. Emergency Procedures
In the event of an emergency, follow these first-aid measures and immediately seek medical

attention.
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Exposure Route First-Aid Measure

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.

Inhalation Move the person to fresh air.

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and plenty of water.

Eye Contact
Immediately flush with plenty of water or an eye

wash solution for at least 15 minutes.

Spill Response:

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation. Wearing

full PPE, absorb the spill with an inert, liquid-binding material such as diatomite. Decontaminate

the affected surfaces with alcohol and dispose of all contaminated materials as hazardous

waste.

V. Workflow for Handling and Disposal
The following diagram outlines the general workflow for the safe handling and disposal of CK2-
IN-8 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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